Cas no 82419-29-2 (7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 82419-29-2
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• MDL: MFCD20667401
• CID: 4203422
• PubChem ID: 13060048
• Update Time: 2025-11-02

7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-
• 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine
• 7,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
• AC6876
• CS-0343160
• 899-704-6
• SCHEMBL11077788
• Z1262576315
• SY130753
• MFCD20667401
• AKOS017530688
• EN300-253960
• 82419-29-2
• HDA41929

• MDL： MFCD20667401
• Inchi： 1S/C8H7F2NO/c9-5-1-2-6-8(7(5)10)12-4-3-11-6/h1-2,11H,3-4H2
• InChI Key： PZPVTXOFDWKYDD-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(F)=CC=C2NCC1

Computed Properties

• Exact Mass: 171.04957017Da
• Monoisotopic Mass: 171.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine

7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 82419-29-2): A Versatile Fluorinated Heterocyclic Compound

7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 82419-29-2) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This difluorinated benzoxazine derivative belongs to the important class of 1,4-benzoxazine compounds, which are known for their diverse biological activities and applications in drug discovery.

The molecular structure of 7,8-difluoro-1,4-benzoxazine features a six-membered heterocyclic ring containing both oxygen and nitrogen atoms, with fluorine substitutions at the 7 and 8 positions. This unique fluorinated benzoxazine scaffold offers interesting physicochemical properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs, making it particularly valuable in medicinal chemistry.

Recent studies have highlighted the potential of 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazine as a key intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its application for developing CNS-active compounds, given the benzoxazine core's ability to cross the blood-brain barrier. The difluoro substitution pattern at positions 7 and 8 has been shown to modulate electronic properties and influence binding affinity to biological targets.

In material science, 7,8-difluoro-1,4-benzoxazine derivatives have shown promise as building blocks for advanced polymers with unique thermal and mechanical properties. The incorporation of fluorine atoms enhances the materials' chemical resistance and thermal stability, making them suitable for high-performance applications. These fluorinated heterocyclic compounds are being explored for use in electronic materials, coatings, and specialty adhesives.

The synthesis of 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine typically involves multi-step organic transformations starting from appropriately substituted fluorophenol derivatives. Modern synthetic approaches focus on developing more efficient and sustainable routes, with particular attention to green chemistry principles. Recent advances in catalytic fluorination methods have improved access to such difluorinated heterocycles, addressing one of the key challenges in their production.

From a drug discovery perspective, the 7,8-difluoro benzoxazine scaffold has demonstrated interesting pharmacological profiles. Medicinal chemists are investigating its potential as a core structure for developing new antidepressant and antipsychotic agents, capitalizing on the benzoxazine moiety's known interactions with neurotransmitter systems. The fluorine substitutions are particularly valuable for fine-tuning drug-like properties and improving metabolic stability.

Analytical characterization of 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods help confirm the structure and purity of this fluorinated heterocyclic compound, which is crucial for its applications in both pharmaceutical and material science fields.

The commercial availability of 7,8-difluoro-1,4-benzoxazine has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound with high purity grades suitable for various research applications. Proper storage conditions (usually under inert atmosphere at low temperatures) are recommended to maintain the stability of this difluorinated benzoxazine derivative.

Looking ahead, research on 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine and related compounds is expected to expand, particularly in areas of precision medicine and targeted drug delivery. The combination of the benzoxazine pharmacophore with strategic fluorine substitutions offers numerous opportunities for creating novel therapeutic agents with improved efficacy and safety profiles.

Environmental and safety considerations for handling 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this fluorinated chemical intermediate. Researchers are increasingly interested in developing more sustainable synthetic routes for such fluorinated heterocycles to minimize environmental impact.

The intellectual property landscape surrounding 7,8-Difluoro-1,4-benzoxazine derivatives has become increasingly active, with several patents filed in recent years covering novel synthetic methods and specific applications. This reflects the growing commercial interest in this difluorinated benzoxazine scaffold and its potential across multiple industries.

In conclusion, 7,8-Difluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 82419-29-2) represents an important building block in modern chemical research. Its unique combination of a benzoxazine core with strategic fluorine substitutions makes it valuable for pharmaceutical development, material science applications, and as a tool compound in chemical biology. As research continues to uncover new applications for this fluorinated heterocyclic compound, its importance in both academic and industrial settings is likely to grow significantly.